Cas no 90155-47-8 (Phosphonic acid, [4-(phenylazo)phenyl]-)

• Product Name: Phosphonic acid, [4-(phenylazo)phenyl]-
• CAS No: 90155-47-8
• MF: C₁₂H₁₁N₂O₃P
• MW: 262.201103448868
• CID: 793103
• PubChem ID: 54188148
• Update Time: 2025-04-19

Phosphonic acid, [4-(phenylazo)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [4-(phenylazo)phenyl]-
• (4-phenyldiazenylphenyl)phosphonic acid
• DTXSID00709642
• p-azobenzenephosphonic acid
• {4-[(E)-Phenyldiazenyl]phenyl}phosphonic acid
• 90155-47-8

• Inchi： 1S/C12H11N2O3P/c15-18(16,17)12-8-6-11(7-9-12)14-13-10-4-2-1-3-5-10/h1-9H,(H2,15,16,17)/b14-13+
• InChI Key： PGOUCFBFRCLIHT-BUHFOSPRSA-N
• SMILES： P(C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(O)O

Computed Properties

• Exact Mass: 262.05072921g/mol
• Monoisotopic Mass: 262.05072921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• PSA: 92.06000
• LogP: 2.90500